Prohexadione-Calcium: An In-depth Technical Guide on its Mechanism of Action in Fruit Trees
Prohexadione-Calcium: An In-depth Technical Guide on its Mechanism of Action in Fruit Trees
Introduction
Prohexadione-calcium (P-Ca) is a versatile plant bioregulator widely utilized in the management of fruit trees. Its primary application is the control of excessive vegetative growth, which has significant implications for orchard management, including reduced pruning costs, improved light penetration within the canopy, and enhanced pesticide spray coverage[1][2][3]. Beyond its effects on tree vigor, P-Ca has demonstrated a range of secondary effects, including increased fruit set, induced resistance to certain diseases and pests, and alterations in fruit quality parameters[1][4]. This technical guide provides a comprehensive overview of the molecular mechanisms underlying the physiological effects of prohexadione-calcium in fruit trees, supported by quantitative data and detailed experimental protocols.
Primary Mechanism of Action: Inhibition of Gibberellin Biosynthesis
The most prominent effect of prohexadione-calcium is the reduction of vegetative shoot growth, which is achieved through the inhibition of gibberellin (GA) biosynthesis. Gibberellins are a class of plant hormones that play a crucial role in cell elongation and division, thereby promoting shoot extension.
Prohexadione-calcium acts as a structural mimic of 2-oxoglutaric acid, a co-substrate for several 2-oxoglutarate-dependent dioxygenases (2-ODDs) involved in the late stages of GA biosynthesis. Specifically, P-Ca blocks the activity of GA₂₀ 3β-hydroxylase, the enzyme responsible for the conversion of the inactive GA₂₀ to the biologically active GA₁. This inhibition leads to an accumulation of the inactive precursor GA₂₀ and a deficiency in the growth-promoting GA₁, resulting in reduced cell elongation and consequently, shorter internodes and reduced shoot growth. This mode of action differs from other growth retardants that inhibit earlier steps in the GA biosynthesis pathway.
The inhibitory effect of P-Ca on shoot growth is temporary, with a half-life of a few weeks in higher plants, allowing for a controlled and timely management of vegetative vigor without negatively impacting subsequent growth cycles.
Secondary Mechanisms of Action and Physiological Effects
Prohexadione-calcium's structural similarity to 2-oxoglutaric acid allows it to interfere with other 2-ODD enzymes, leading to a range of secondary effects.
1. Alteration of Flavonoid Metabolism and Disease Resistance:
P-Ca can inhibit flavanone 3-hydroxylase, another 2-ODD enzyme involved in flavonoid biosynthesis. This inhibition leads to a shift in the flavonoid profile of treated plants, often resulting in the accumulation of 3-deoxyflavonoids, such as luteoforol, which possess phytoalexin-like properties. This alteration in flavonoid metabolism is believed to contribute to the observed increase in resistance to certain diseases, most notably fire blight caused by the bacterium Erwinia amylovora. The induced resistance is also attributed to a thickening of cell walls in the cortical parenchyma, which creates a physical barrier against pathogen invasion. While initially thought to be the primary mechanism, the role of altered flavonoid biosynthesis in fire blight resistance has been debated.
2. Reduction of Ethylene Biosynthesis and Increased Fruit Set:
Prohexadione-calcium also exhibits structural similarities to ascorbic acid, a co-substrate for ACC oxidase, a key enzyme in the ethylene biosynthesis pathway. By interfering with ACC oxidase, P-Ca can reduce ethylene production. Lowered ethylene levels, particularly during the critical period of fruitlet development, can reduce fruitlet abortion and lead to an increase in fruit set. This effect, however, can be a double-edged sword, as increased fruit set may necessitate more aggressive fruit thinning to achieve desired fruit size.
Quantitative Data on the Effects of Prohexadione-Calcium
The application of prohexadione-calcium leads to measurable changes in various physiological and agronomic parameters. The following tables summarize quantitative data from several studies on apple trees.
Table 1: Effect of Prohexadione-Calcium on Vegetative Growth in Apple Trees
| Cultivar | P-Ca Concentration (mg·L⁻¹) | Application Timing | Shoot Growth Reduction (%) | Reference |
| 'Golden Delicious' | Not specified | Season-long program | 44 | |
| 'Sinap Orlovskii' | 1.25 + 1.25 g·ha⁻¹ (double application) | Not specified | 49-50 (vs. control) | |
| 'Fuji' | 500 or 750 (single application) | Post-bloom | ~30 | |
| 'Gala' | 42.5 and 125 | Two applications per season | Rate-dependent decrease | |
| 'McIntosh' | 125 | When shoots were ~8 cm | Not specified, but significant |
Table 2: Effect of Prohexadione-Calcium on Yield and Fruit Parameters in Apple Trees
| Cultivar | P-Ca Concentration (mg·L⁻¹) | Effect on Fruit Set | Effect on Fruit Weight | Reference |
| 'Golden Delicious' | Not specified | Increased | Reduced by 19% | |
| 'Gala' | 42.5 and 125 | Increased | Not specified | |
| 'McIntosh' | 125 or 250 | Increased | Decreased | |
| 'Sinap Orlovskii' | 1.25 + 1.25 g·ha⁻¹ | Significant yield increase | Improved commercial value | |
| 'Delicious' | >125 | Increased | Reduced |
Experimental Protocols
The following provides an overview of typical methodologies employed in studies investigating the effects of prohexadione-calcium.
Plant Material and Treatment Application:
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Orchard Setup: Experiments are typically conducted in commercial or experimental orchards with established fruit trees of a specific cultivar and rootstock combination.
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Treatment Design: A randomized complete block design is often used, with multiple replicate trees per treatment to ensure statistical validity.
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P-Ca Application: Prohexadione-calcium is generally applied as a foliar spray to the point of runoff using a handgun sprayer or an airblast sprayer. Applications often include a non-ionic surfactant to improve coverage and uptake. The concentration of P-Ca and the timing of application (e.g., petal fall, specific shoot length) are critical variables.
Measurement of Vegetative Growth:
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Shoot Length: Terminal shoot growth is measured periodically throughout the growing season and at the end of the season. A subset of representative shoots per tree is typically tagged and measured.
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Internode Length: The length between consecutive nodes on a shoot is measured to assess the effect on cell elongation.
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Pruning Weight: Dormant pruning weights are recorded to quantify the overall reduction in vegetative biomass.
Assessment of Reproductive Parameters:
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Fruit Set: The number of flower clusters is counted at full bloom, and the number of fruitlets is counted at various stages (e.g., after "June drop," before and after hand thinning) to determine the percentage of fruit set.
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Yield and Fruit Quality: At harvest, total yield per tree is recorded. A subsample of fruit is collected to assess quality parameters such as fruit weight, size, firmness, soluble solids content, and color.
Biochemical Analyses:
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Hormone Quantification: Plant tissues (e.g., shoot apices, leaves) are collected, frozen in liquid nitrogen, and stored at -80°C. Hormones like gibberellins, auxins, and abscisic acid are extracted and quantified using methods such as indirect enzyme-linked immunosorbent assay (ELISA) or high-performance liquid chromatography-mass spectrometry (HPLC-MS).
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Gene Expression Analysis: Total RNA is extracted from plant tissues. The expression levels of genes involved in GA biosynthesis (e.g., MdGA20ox, MdGA3ox) are analyzed using quantitative real-time PCR (qRT-PCR).
Conclusion
Prohexadione-calcium is a multifaceted plant bioregulator with a well-defined primary mechanism of action centered on the inhibition of gibberellin biosynthesis. This leads to a predictable and manageable reduction in vegetative growth in fruit trees. Furthermore, its interference with other 2-oxoglutarate-dependent dioxygenases results in significant secondary effects, including altered flavonoid metabolism and reduced ethylene production, which contribute to enhanced disease resistance and increased fruit set. A thorough understanding of these mechanisms, supported by quantitative data from rigorous experimental protocols, is essential for the effective and strategic use of prohexadione-calcium in modern orchard management systems. Further research into the intricate interactions between P-Ca and various physiological pathways will continue to refine its application for optimizing fruit tree productivity and health.
References
- 1. Prohexadione Calcium to Manage Tree Vigor | NC State Extension [apples.ces.ncsu.edu]
- 2. chemicalwarehouse.com [chemicalwarehouse.com]
- 3. cabidigitallibrary.org [cabidigitallibrary.org]
- 4. PROHEXADIONE-CA: MODES OF ACTION OF A MULTIFUNCTIONAL PLANT BIOREGULATOR FOR FRUIT TREES | International Society for Horticultural Science [ishs.org]
